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Compound of Interest

Compound Name: Octyl acrylate

Cat. No.: B1346639 Get Quote

This technical guide provides an in-depth overview of the core physical properties of octyl
acrylate monomer, with a specific focus on its boiling point and density. The information is

intended for researchers, scientists, and professionals in drug development and polymer

chemistry who utilize this monomer in their work. This document summarizes key quantitative

data, outlines experimental methodologies for their determination, and presents a logical

diagram of the isomers discussed.

Core Physical Properties: Boiling Point and Density
Octyl acrylate is a versatile monomer used in the synthesis of a wide range of polymers. Its

physical properties, particularly its boiling point and density, are critical parameters for process

design, reaction control, and material characterization. Octyl acrylate exists in several

isomeric forms, with n-octyl acrylate, iso-octyl acrylate, and 2-octyl acrylate being of

significant commercial and research interest. The physical properties of these isomers can

vary, influencing the characteristics of the resulting polymers.

Data Summary
The boiling point and density of various octyl acrylate isomers are summarized in the table

below. It is important to note that the boiling point is highly dependent on pressure.
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Isomer CAS Number Boiling Point Density

n-Octyl Acrylate 2499-59-4
229 °C at 760

mmHg[1]
0.876 g/cm³[2][3]

~220 °C[4][5] 0.883 g/cm³[1]

57 °C at 0.05 mmHg
Specific Gravity

(20/20): 0.88

iso-Octyl Acrylate 29590-42-9 125 °C[6] 0.88 g/cm³[6]

2-Octyl Acrylate 42928-85-8
227.7 °C at 760

mmHg[7]
0.8754 g/cm³[8]

79 °C at 5.4 Torr[8] 0.881 g/cm³[7]

Experimental Protocols
The accurate determination of boiling point and density is crucial for the quality control and

application of octyl acrylate monomer. Standardized experimental protocols are employed to

ensure reliable and reproducible results.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like octyl acrylate, which can have a high boiling point at

atmospheric pressure, methods involving reduced pressure (vacuum distillation) are often

employed to prevent thermal decomposition.

Methodology:

A common laboratory method for determining the boiling point, especially at reduced pressure,

involves the use of a distillation apparatus.

Apparatus Setup: A round-bottom flask containing the octyl acrylate monomer is connected

to a distillation head, a condenser, and a receiving flask. A thermometer is placed in the

distillation head with the bulb positioned just below the side arm leading to the condenser to

accurately measure the temperature of the vapor. For reduced pressure measurements, a
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vacuum pump is connected to the system via a vacuum adapter, and a manometer is

included to monitor the pressure.

Procedure:

The octyl acrylate sample is placed in the round-bottom flask along with boiling chips to

ensure smooth boiling.

The system is sealed, and if applicable, the pressure is reduced to the desired level using

the vacuum pump.

The flask is heated gently.

The temperature is recorded when the liquid is boiling steadily and the vapor condensate

is dripping from the condenser into the receiving flask at a constant rate. This temperature

is the boiling point at the recorded pressure.

Determination of Density
Density is the mass of a substance per unit volume. It is an important physical property that can

be used to identify a substance and assess its purity.

Methodology:

The density of liquid monomers like octyl acrylate is typically determined using a pycnometer

or a digital density meter.

Using a Pycnometer:

Calibration: The empty pycnometer is weighed. It is then filled with a reference substance

of known density (e.g., deionized water) at a specific temperature, and weighed again. The

volume of the pycnometer can then be calculated.

Measurement: The pycnometer is emptied, dried, and filled with the octyl acrylate
monomer at the same temperature. It is then weighed.

Calculation: The density of the octyl acrylate is calculated by dividing the mass of the

monomer by the volume of the pycnometer.
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Using a Digital Density Meter:

Principle: A digital density meter measures the oscillation frequency of a U-shaped tube

filled with the sample. The frequency of oscillation is related to the density of the sample.

Procedure: The instrument is calibrated with air and a reference substance of known

density. The octyl acrylate sample is then injected into the measurement cell, and the

instrument directly provides a temperature-compensated density reading.

Logical Relationships of Octyl Acrylate Isomers
The following diagram illustrates the relationship between the different isomers of octyl
acrylate for which physical property data has been provided.
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Octyl Acrylate Isomers

Physical Properties

n-Octyl Acrylate
CAS: 2499-59-4

Boiling Point:
229 °C @ 760 mmHg
57 °C @ 0.05 mmHg

has

Density:
~0.88 g/cm³

has

iso-Octyl Acrylate
CAS: 29590-42-9

Boiling Point:
125 °C

has

Density:
0.88 g/cm³

has

2-Octyl Acrylate
CAS: 42928-85-8

Boiling Point:
227.7 °C @ 760 mmHg

79 °C @ 5.4 Torr

has

Density:
~0.88 g/cm³

has

Click to download full resolution via product page

Caption: Isomers of Octyl Acrylate and their Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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